Na+-functionalized carbon quantum dots: a new draw solute in forward osmosis for seawater desalination†

Chemical Communications Pub Date: 2014-05-20 DOI: 10.1039/C4CC01603C

Abstract

A new type of biocompatible draw solute, Na+-functionalized carbon quantum dots (Na_CQDs) with ultra-small size and rich ionic species, in forward osmosis (FO) is developed for seawater desalination. The aqueous dispersion of Na_CQDs demonstrates a high osmotic pressure, which allows high FO water flux and negligible reverse solute permeation.

Graphical abstract: Na+-functionalized carbon quantum dots: a new draw solute in forward osmosis for seawater desalination
Na+-functionalized carbon quantum dots: a new draw solute in forward osmosis for seawater desalination†
Recommended Literature